Cas no 3298-49-5 (1-Formyl-2,2-dimethylhydrazine)

• Product Name: 1-Formyl-2,2-dimethylhydrazine
• CAS No: 3298-49-5
• MF: C₃H₈N₂O
• MW: 88.1084203720093
• CID: 320342
• PubChem ID: 304376
• Update Time: 2025-08-03

1-Formyl-2,2-dimethylhydrazine Chemical and Physical Properties

Names and Identifiers

• N',N'-Dimethylformohydrazide
• Formaldehyde,(2,2-dimethylhydrazinyl)-
• N-(dimethylamino)formamide
• 1,1-dimethyl-2-formylhydrazine
• 1-formyl-2,2-dimethylhydrazine
• AC1L74UK
• AG-F-10720
• CTK4G9669
• dimethylaminoformamide
• formic acid N',N'-dimethylhydrazide
• N*,N*-dimethylformohydrazide
• N',N'-dimethylformic hydrazide
• N-formyl-2,2-dimethylhydrazine
• N-formyl-N',N'-dimethylhydrazine
• NSC196191
• STK293200
• Formic acid, 2,2-dimethylhydrazide
• ALTGURJQVWBILJ-UHFFFAOYSA-N
• 2-Formyl-1,1-dimethylhydrazine
• CS-M2144
• SB86489
• N,N-Dimethylformhydrazide
• 3298-49-5
• formic acid dimethylhydrazide
• AKOS005428369
• NSC-196191
• DTXSID50307894
• BB 0217066
• 1-Formyl-2,2-dimethylhydrazine

• Inchi： 1S/C3H8N2O/c1-5(2)4-3-6/h3H,1-2H3,(H,4,6)
• InChI Key： ALTGURJQVWBILJ-UHFFFAOYSA-N
• SMILES： O=CNN(C)C

Computed Properties

• Exact Mass: 88.06374
• Monoisotopic Mass: 88.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 44.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 96.5±23.0 °C at 760 mmHg
• Flash Point: 12.2±22.6 °C
• PSA: 32.34
• LogP: 0.23580
• Vapor Pressure: 43.4±0.2 mmHg at 25°C

1-Formyl-2,2-dimethylhydrazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Formyl-2,2-dimethylhydrazine

1-Formyl-2,2-dimethylhydrazine as a Key Compound in Biomedical Research

1-Formyl-2,2-dimethylhydrazine (CAS No. 3298-49-5) is a multifunctional organic compound with significant potential in biomedical applications. This molecule, characterized by its unique hydrazine functional group and formyl substituent, has attracted increasing attention in recent years due to its diverse biological activities. The 1-Formyl-2,2-dimethylhydrazine structure provides a versatile scaffold for the development of novel therapeutics, particularly in the fields of oncology, antimicrobial agents, and metabolic regulation.

1-Formy-2,2-dimethylhydrazine is a derivative of hydrazine, a compound known for its role in various biochemical pathways. The formyl group at the 1-position introduces additional reactivity, enabling the molecule to participate in multiple chemical reactions. Recent studies have demonstrated that this compound can act as a precursor for the synthesis of bioactive molecules, including potential anticancer agents and modulators of cellular signaling pathways. The 1-Formyl-2,2-dimethylhydrazine scaffold has been explored for its ability to interact with specific enzymes and receptors, making it a valuable candidate for drug discovery programs.

Research published in 2023 highlights the role of 1-Formyl-2,2-dimethylhydrazine in the development of targeted therapies for cancer. A study in *Journal of Medicinal Chemistry* reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those overexpressing specific metabolic enzymes. The mechanism of action involves the disruption of intracellular redox balance, leading to oxidative stress and apoptosis in malignant cells. These findings underscore the potential of 1-Formyl-2,2-dimethylhydrazine as a lead compound for the design of novel antitumor agents.

In addition to its oncological applications, 1-Formyl-2,2-dimethylhydrazine has shown promise in antimicrobial research. A 2023 study in *Antimicrobial Agents and Chemotherapy* investigated its activity against multidrug-resistant bacterial strains. The compound demonstrated significant bactericidal effects against Gram-positive and Gram-negative pathogens, likely due to its ability to interfere with bacterial cell wall synthesis. These results suggest that 1-Formyl-2,2-dimethylhydrazine could be developed into a new class of antibiotics, addressing the growing challenge of antimicrobial resistance.

The 1-Formyl-2,2-dimethylhydrazine molecule also exhibits potential in metabolic regulation. Recent work published in *Bioorganic & Medicinal Chemistry* explored its role in modulating lipid metabolism. The compound was found to inhibit key enzymes involved in fatty acid synthesis, suggesting its utility in the treatment of metabolic disorders such as obesity and type 2 diabetes. These findings highlight the broad therapeutic potential of 1-Formyl-2,2-dimethylhydrazine across multiple disease indications.

From a synthetic perspective, the preparation of 1-Formyl-2,2-dimethylhydrazine has been optimized through various methodologies. A 2023 review in *Organic Syntheses* described efficient routes involving catalytic hydrogenation and microwave-assisted reactions. These methods enable the scalable production of the compound, which is critical for its application in pharmaceutical development. The ability to synthesize 1-Formyl-2,2-dimethylhydrazine with high purity and yield ensures its viability as a starting material for further chemical modifications.

Recent advances in computational chemistry have further enhanced the understanding of 1-Formyl-2,2-dimethylhydrazine’s biological activity. Molecular docking studies have identified potential protein targets, including enzymes involved in DNA repair and cell cycle regulation. These computational models provide insights into the molecular interactions that underlie the compound’s therapeutic effects, guiding the design of more potent derivatives. The integration of in silico approaches with experimental validation has accelerated the drug discovery process for 1-Formyl-2,2-dimethylhydrazine-based therapies.

Despite its promising properties, the use of 1-Formyl-2,2-dimethylhydrazine requires careful consideration of its pharmacokinetic and toxicological profiles. Preclinical studies have shown that the compound exhibits good oral bioavailability in animal models, but further research is needed to assess its safety in humans. Ongoing investigations focus on optimizing its chemical structure to enhance efficacy while minimizing potential side effects, ensuring its suitability for clinical development.

The 1-Formyl-2,2-dimethylhydrazine molecule represents a prime example of how organic chemistry can contribute to biomedical innovation. Its versatility as a chemical scaffold, combined with its diverse biological activities, positions it as a valuable tool in the development of novel therapeutics. As research continues to uncover its full potential, 1-Formyl-2,2-dimethylhydrazine may play a pivotal role in addressing some of the most pressing challenges in modern medicine.